Cas no 102921-92-6 ((2-(Methylthio)pyrimidin-4-yl)methanol)

• Product Name: (2-(Methylthio)pyrimidin-4-yl)methanol
• CAS No: 102921-92-6
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• MDL: MFCD12964108
• CID: 1095254
• PubChem ID: 14270868
• Update Time: 2025-04-20

(2-(Methylthio)pyrimidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-(Methylthio)pyrimidin-4-yl)methanol
• 2-(methylthio)- 4-Pyrimidinemethanol
• (2-methylsulfanylpyrimidin-4-yl)methanol
• [2-(methylthio)pyrimidin-4-yl]-methanol
• DB-058886
• 102921-92-6
• AKOS022189904
• [2-(methylthio)-pyrimidin-4-yl]methanol
• NTKSOHDODBYGFL-UHFFFAOYSA-N
• SY103880
• 2-Methylsulfanyl-pyrimidine-4-methanol
• SB57824
• CEA92192
• MFCD12964108
• 2-(Methylsulfanyl)pyrimidine-4-Methanol
• 4-Pyrimidinemethanol, 2-(methylthio)-
• DS-9263
• [2-(methylsulfanyl)pyrimidin-4-yl]methanol
• CS-0150096
• C14033
• SCHEMBL1725109
• [2-(methylthio)pyrimidin-4-yl]methanol
• A901933
• [2-(Methylthio)-4-pyrimidinyl]methanol
• 2-(methylthio)-4-Pyrimidinemethanol

• MDL： MFCD12964108
• Inchi： 1S/C6H8N2OS/c1-10-6-7-3-2-5(4-9)8-6/h2-3,9H,4H2,1H3
• InChI Key： NTKSOHDODBYGFL-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(CO)=N1

Computed Properties

• Exact Mass: 156.03573406g/mol
• Monoisotopic Mass: 156.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Boiling Point: 322.8°C at 760 mmHg

(2-(Methylthio)pyrimidin-4-yl)methanol Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers